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Compound of Interest

Compound Name: 6-Bromo-3-pyridinemethanol

Cat. No.: B045229

An In-Depth Technical Guide to the Safe Handling of 6-Bromo-3-pyridinemethanol

Introduction and Compound Profile

6-Bromo-3-pyridinemethanol is a halogenated pyridine derivative commonly utilized as a
building block in organic synthesis.[1][2][3] Its structural features make it a valuable
intermediate in the development of pharmaceutical and agrochemical compounds.[4] However,
its utility in research and development is matched by a significant hazard profile that
necessitates stringent safety protocols. Understanding the specific risks associated with this
compound is the first step toward ensuring its safe handling and use in the laboratory.

This guide provides a detailed examination of its safety profile, drawing from established GHS
classifications and supplier safety data to offer practical, field-tested advice for laboratory
personnel.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 6-Bromo-3-pyridinemethanol is
essential for its proper handling and storage. These properties dictate its behavior under
various laboratory conditions.
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Property Value Source
CAS Number 122306-01-8 [1][5][6]
Molecular Formula CeHeBIrNO [11051[7]
Molecular Weight 188.02 g/mol [1][5][6]

White to light yellow/orange
Appearance [2][61(8]
powder or crystal

Melting Point 48-51 °C [6][8]

Boiling Point 314.3 £ 27.0 °C (Predicted) [6][8]
Room Temperature, Inert

Storage Temperature [6][8]
Atmosphere

Comprehensive Hazard Analysis

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 6-Bromo-3-pyridinemethanol is classified as a hazardous substance.[5] An in-
depth understanding of these hazards is critical for risk mitigation.

Acute Oral Toxicity (Warning, H302): The compound is harmful if swallowed.[5] Ingestion can
lead to systemic toxicity. The causal mechanism relates to its absorption into the
bloodstream via the gastrointestinal tract, where it can interfere with biological processes.

Skin Corrosion/Irritation (Warning, H315): It causes skin irritation.[5] Direct contact can result
in localized redness, inflammation, and discomfort. This is due to the chemical's ability to
disrupt the lipid bilayer of skin cells, leading to an inflammatory response.

Serious Eye Damage/Irritation (Danger, H318): The compound is designated as causing
serious eye damage.[5] This is the most severe hazard associated with this chemical.
Contact with the eyes can lead to irreversible damage, including corneal burns and potential
loss of vision. The mechanism involves severe irritation and corrosion of the delicate tissues
of the eye.
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o Specific Target Organ Toxicity - Single Exposure (Warning, H335): It may cause respiratory
irritation.[5] Inhalation of the dust can irritate the mucous membranes of the respiratory tract,
leading to coughing, shortness of breath, and inflammation.

Emergency Protocols and First-Aid Measures

Arapid and informed response in the event of an exposure is critical to minimizing harm. The
following protocols are based on standard emergency procedures for this class of chemical.

First-Aid Protocol

Immediate and appropriate first-aid is the primary response to any accidental exposure. All
laboratory personnel should be familiar with these steps and the location of emergency
equipment, such as safety showers and eyewash stations.

e In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at
least 15 minutes, ensuring to lift the upper and lower eyelids occasionally.[9] Due to the
H318 classification (causes serious eye damage), immediate medical attention is mandatory
following irrigation.[9] Do not delay in seeking professional medical help.

e In Case of Skin Contact: Remove all contaminated clothing and shoes immediately.[10]
Wash the affected skin area thoroughly with soap and plenty of water for at least 15 minutes.
[9] If skin irritation persists, consult a physician.

« If Inhaled: Move the individual to fresh air immediately.[9] If the person is not breathing,
trained personnel should administer artificial respiration. Seek medical attention if symptoms
such as coughing or breathing difficulties occur.

« |If Swallowed: Do NOT induce vomiting.[9] Rinse the mouth thoroughly with water. Never give
anything by mouth to an unconscious person. Call a physician or poison control center
immediately for guidance.[9]

Safe Handling, Storage, and Engineering Controls

Proactive measures are the cornerstone of laboratory safety. The following handling and
storage protocols are designed to prevent exposure and maintain the integrity of the
compound.
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Engineering Controls and Personal Protective
Equipment (PPE)

The primary line of defense is to minimize exposure through proper engineering controls and a

robust PPE regimen.

Ventilation: All work with 6-Bromo-3-pyridinemethanol, especially handling the solid, must
be conducted in a certified chemical fume hood to prevent inhalation of dust.[9]

Eye Protection: Due to the severe eye damage hazard, chemical splash goggles conforming
to EN166 (EU) or NIOSH (US) standards are mandatory.[11] For operations with a higher
risk of splashing, a face shield should be worn in addition to goggles.[12]

Skin Protection: Wear a flame-resistant lab coat and handle the compound with chemically
impervious gloves (e.g., nitrile or neoprene).[11] Gloves must be inspected before use and
disposed of properly after handling. Always wash hands thoroughly after removing gloves
and before leaving the laboratory.

Respiratory Protection: If a fume hood is not available or if exposure limits are exceeded, a
full-face respirator with an appropriate cartridge should be used.[10][11]

Procedural Protocol for Safe Handling

Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Clear
the workspace of any unnecessary items.

Donning PPE: Put on a lab coat, followed by safety goggles and gloves.

Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the
fume hood to contain any dust. Avoid actions that could generate dust, such as scraping or
vigorous shaking.

In Use: Keep the container tightly closed when not in use.

Post-Handling: After use, decontaminate the work surface. Remove gloves using the proper
technique to avoid skin contact with the outer surface. Wash hands thoroughly.
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Storage Requirements

Proper storage is crucial for both safety and chemical stability.

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] A
designated corrosives area is recommended.[9]

e Incompatibilities: Keep away from strong oxidizing agents.[13]

e Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
GHS hazard pictograms.

Accidental Release and Disposal Procedures

A clear plan for managing spills and waste is a critical component of a safe laboratory
environment.

Spill Response Protocol

The following workflow outlines the necessary steps to manage an accidental spill of 6-Bromo-
3-pyridinemethanol safely.
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Spill Detected

:

Alert personnel and evacuate
the immediate area.

:

Don appropriate PPE:
- Respirator (if significant dust)
- Chemical Goggles & Face Shield
- Double Gloves (Nitrile)
- Lab Coat

:

Contain the spill using
inert absorbent material
(e.g., vermiculite, sand).

:

Gently sweep up the material.
AVOID CREATING DUST.

:

Place waste in a sealed,
labeled hazardous waste container.

:

Decontaminate the spill area
with a suitable solvent, followed
by soap and water.

:

Dispose of all contaminated
materials (including PPE)
as hazardous waste.

:

Report the incident to the
Safety Officer.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b045229?utm_src=pdf-custom-synthesis
https://www.synblock.com/product/122306-01-8.html
https://www.medchemexpress.com/6-bromopyridin-3-yl-methanol.html
https://amiscientific.com/products/tci2510b34949423
https://www.chemimpex.com/products/44732
https://pubchem.ncbi.nlm.nih.gov/compound/6421249
https://pubchem.ncbi.nlm.nih.gov/compound/6421249
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0243243.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0243243.aspx
https://pubchemlite.lcsb.uni.lu/e/compound/6421249
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0243243.htm
https://www.fishersci.com/store/msds?partNumber=AC397140050&productDescription=3-BROMOMETHYL+PYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/6-bromo-pyridin-2-yl-phenyl-methanol-pd180727121415.html
https://www.echemi.com/sds/6-bromo-2-3-difluoro-pyridine-pd180713147754.html
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://www.fishersci.es/store/msds?partNumber=10234884&countryCode=ES&language=en
https://www.benchchem.com/product/b045229#6-bromo-3-pyridinemethanol-msds-and-safety-information
https://www.benchchem.com/product/b045229#6-bromo-3-pyridinemethanol-msds-and-safety-information
https://www.benchchem.com/product/b045229#6-bromo-3-pyridinemethanol-msds-and-safety-information
https://www.benchchem.com/product/b045229#6-bromo-3-pyridinemethanol-msds-and-safety-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045229?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

